Cas no 497967-76-7 (10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane)

• Product name: 10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane
• CAS No: 497967-76-7
• MF: C₂₀H₃₇NO₇
• MW: 403.510287046433
• CID: 1551738

10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane Chemical and Physical Properties

Names and Identifiers

• 10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane
• 10,13,16,19,22,25,28-Heptaoxa-7-azadispiro[5.1.18.2]octacosane (9CI)

• Inchi： 1S/C20H37NO7/c1-2-4-20(5-3-1)21-19(18-28-20)16-26-14-12-24-10-8-22-6-7-23-9-11-25-13-15-27-17-19/h21H,1-18H2
• InChI Key： GSTNQOZOWJBNMQ-UHFFFAOYSA-N
• SMILES： C1C2(OCC3(COCCOCCOCCOCCOCCOC3)N2)CCCC1

Computed Properties

• Exact Mass: 403.25711

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 568.3±50.0 °C(Predicted)
• PSA: 76.64
• pka: 6.82±0.20(Predicted)